Cas no 28675-72-1 (Phenol,4-(1,1,3,3-tetramethylbutyl)-, barium salt (2:1))

Phenol,4-(1,1,3,3-tetramethylbutyl)-, barium salt (2:1) structure
28675-72-1 structure
Product Name:Phenol,4-(1,1,3,3-tetramethylbutyl)-, barium salt (2:1)
CAS No:28675-72-1
MF:C28H42BaO2
MW:547.958884716034
CID:276445
PubChem ID:14895245
Update Time:2025-04-19

Phenol,4-(1,1,3,3-tetramethylbutyl)-, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(1,1,3,3-tetramethylbutyl)-, barium salt (2:1)
    • barium(2+),4-(2,4,4-trimethylpentan-2-yl)phenolate
    • 4-(1,1,3,3-tetramethylbutyl)phenolate
    • Barium bis(p-(1,1,3,3-tetramethylbutyl)phenolate)
    • barium(+2) cation
    • NS00083157
    • EINECS 249-143-2
    • DTXSID40951340
    • Barium bis[4-(2,4,4-trimethylpentan-2-yl)phenolate]
    • 28675-72-1
    • Inchi: 1S/2C14H22O.Ba/c2*1-13(2,3)10-14(4,5)11-6-8-12(15)9-7-11;/h2*6-9,15H,10H2,1-5H3;/q;;+2/p-2
    • InChI Key: BJCPMGPOFKXSML-UHFFFAOYSA-L
    • SMILES: [Ba+2].[O-]C1C=CC(=CC=1)C(C)(C)CC(C)(C)C.[O-]C1C=CC(=CC=1)C(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 540.22466
  • Monoisotopic Mass: 548.223728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 192
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.1Ų

Experimental Properties

  • PSA: 46.12
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